N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C15H12BrN3O4/c1-23-14-6-5-12(16)7-11(14)9-17-18-15(20)10-3-2-4-13(8-10)19(21)22/h2-9H,1H3,(H,18,20)/b17-9+
• InChI Key: FGTGJKJDYIDVTC-RQZCQDPDSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H12BrN3O4
• Molecular Weight: 378.18 g/mol

Description

N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide, also known as BMN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMN is a yellow crystalline compound that belongs to the family of hydrazides and is synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes that are involved in inflammatory and oxidative stress pathways. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in animal models of inflammation. This compound has also been found to reduce oxidative stress markers, such as malondialdehyde, and increase the activity of antioxidant enzymes, such as superoxide dismutase, in animal models of oxidative stress.

Advantages and Limitations for Lab Experiments

N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be used in a range of assays. However, it also has some limitations, including its solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide. One potential area of investigation is its use as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research could be its potential as an anticancer agent, either alone or in combination with other drugs. Additionally, the mechanism of action of this compound needs further investigation to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide is a simple and efficient process that involves the reaction of 5-bromo-2-methoxybenzaldehyde with 3-nitrobenzohydrazide in the presence of a catalyst. The reaction takes place in ethanol at room temperature, and the resulting product is purified using recrystallization.

Scientific Research Applications

N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been found to have antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli.